Cas no 85589-69-1 (1-Chloronaphtho2,1-bthiophene-2-carboxylic acid)

• Product Name: 1-Chloronaphtho2,1-bthiophene-2-carboxylic acid
• CAS No: 85589-69-1
• MF: C₁₃H₇ClO₂S
• MW: 262.711481332779
• MDL: MFCD03791229
• CID: 870204
• PubChem ID: 2764078
• Update Time: 2025-06-11

1-Chloronaphtho2,1-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Chloronaphtho[2,1-b]thiophene-2-carboxylic acid
• 1-chlorobenzo[e][1]benzothiole-2-carboxylic acid
• 3-chloro-2-carboxynaphtho<2,1-b>thiophene
• chloronaphthobthiophenecarboxylicacid
• DTXSID40377288
• FT-0642008
• 1-chloronaphtho[2,1-b]thiophene-2-carboxylicacid
• AKOS005070742
• 85589-69-1
• 1-chloro-2-benzo[e][1]benzothiolecarboxylic acid
• A841373
• J-504533
• 5W-0383
• 1-chloranylbenzo[e][1]benzothiole-2-carboxylic acid
• MFCD03791229
• 1-chloronaphtho[2,1-b]thiophene-2-carboxylic acid, AldrichCPR
• DB-019135
• BBL037531
• ALBB-000960
• STK502387
• 1-Chloronaphtho2,1-bthiophene-2-carboxylic acid

• MDL： MFCD03791229
• Inchi： 1S/C13H7ClO2S/c14-11-10-8-4-2-1-3-7(8)5-6-9(10)17-12(11)13(15)16/h1-6H,(H,15,16)
• InChI Key： YBSJKVJFNLILQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C=CC3C=CC=CC=3C=21

Computed Properties

• Exact Mass: 261.98600
• Monoisotopic Mass: 261.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 246-248°C
• Boiling Point: 491.4±25.0 °C at 760 mmHg
• Flash Point: 251.0±23.2 °C
• PSA: 65.54000
• LogP: 4.40610
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Chloronaphtho2,1-bthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Chloronaphtho2,1-bthiophene-2-carboxylic acid

Comprehensive Overview of 1-Chloronaphtho[2,1-b]thiophene-2-carboxylic acid (CAS No. 85589-69-1)

1-Chloronaphtho[2,1-b]thiophene-2-carboxylic acid (CAS No. 85589-69-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique naphthothiophene backbone and carboxylic acid functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications in drug discovery, organic electronics, and catalysis.

The growing interest in heterocyclic compounds like 1-Chloronaphtho[2,1-b]thiophene-2-carboxylic acid is driven by their potential in developing next-generation therapeutics. Researchers are exploring its role in designing small-molecule inhibitors for targeting specific enzymes or receptors, a hot topic in precision medicine. Additionally, its electron-rich structure aligns with the demand for organic semiconductors, a field booming due to advancements in flexible electronics and sustainable energy solutions.

From a synthetic perspective, the chloro and carboxylic acid moieties in 1-Chloronaphtho[2,1-b]thiophene-2-carboxylic acid offer multiple sites for further functionalization. This adaptability is crucial for structure-activity relationship (SAR) studies, a common focus in medicinal chemistry forums and publications. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing biaryl scaffolds in drug candidates.

Environmental and green chemistry trends have also influenced the discussion around this compound. Scientists are investigating solvent-free or catalytic methods to derivatize 1-Chloronaphtho[2,1-b]thiophene-2-carboxylic acid, addressing concerns about waste reduction and energy efficiency. Such approaches resonate with the broader push for sustainable chemical processes, a frequently searched topic in academic and industrial circles.

In material science, the compound’s π-conjugated system makes it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. With the rise of wearable technology and IoT devices, the demand for high-performance organic materials has surged, placing naphthothiophene derivatives like this one under the spotlight.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize 1-Chloronaphtho[2,1-b]thiophene-2-carboxylic acid, ensuring purity and consistency for research applications. These methods are frequently queried in chemical databases and online forums, reflecting their importance in quality control.

In summary, 1-Chloronaphtho[2,1-b]thiophene-2-carboxylic acid (CAS No. 85589-69-1) stands at the intersection of multiple cutting-edge scientific domains. Its applications span from life sciences to advanced materials, making it a compound of enduring relevance. As research continues to uncover new functionalities, its role in innovation-driven industries is expected to expand further.